![molecular formula C25H31NO4 B1485785 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-butylhexanoic acid CAS No. 218926-48-8](/img/structure/B1485785.png)
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-butylhexanoic acid
Overview
Description
The compound 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanoic acid is a fluorenylmethyloxycarbonyl (Fmoc) protected amino acid . Fmoc is a protective group used in the synthesis of peptides, which is removed during the final steps of synthesis .
Molecular Structure Analysis
The molecular structure of similar compounds, such as 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanoic acid, includes a fluorenylmethyloxycarbonyl (Fmoc) group attached to an amino acid . The Fmoc group serves as a protective group for the amino acid during peptide synthesis .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds, such as 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanoic acid, include a molecular weight of 311.34, and it appears as a solid at room temperature .Scientific Research Applications
Applications in Peptide Synthesis
Preparation of β2- and β3-Peptides : The compound is used in the preparation of N-Fmoc-protected β2-homoamino acids, which are crucial for the solid-phase syntheses of β-peptides. This process involves diastereoselective amidomethylation and protective-group exchange. The Fmoc-amino acids are characterized by various spectroscopic methods, indicating their suitability for large-scale peptide synthesis (Šebesta & Seebach, 2003).
Direct Homologation to β-Amino Acids : The compound is applied in the Arndt-Eistert protocol to produce enantiomerically pure N-Fmoc-protected β-amino acids in a high yield, demonstrating its efficiency in the synthesis of protected amino acids (Ellmerer-Müller et al., 1998).
Applications in Material Science
- Self-Assembled Structures Formation : Fmoc-modified aliphatic uncharged single amino acids, including compounds with the Fmoc group, have been studied for their self-assembling properties. These compounds form various morphologies like fibers, tubes, and flower-like structures under different conditions, indicating potential applications in designing novel self-assembled architectures for materials science and nanotechnology (Gour et al., 2021).
Other Notable Applications
- Enzyme-Activated Surfactants : The compound is used in the development of enzymatically activated surfactants for carbon nanotubes. These surfactants create homogeneous aqueous nanotube dispersions on-demand, highlighting potential applications in nanotechnology and materials science (Cousins et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-butyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid, also known as Fmoc-Dbg-OH, is the amino group of peptides . The compound acts as a protecting group for amines during peptide synthesis .
Mode of Action
The compound interacts with its targets by forming a carbamate linkage with the amino group of peptides . This interaction protects the amino group from unwanted reactions during peptide synthesis . The compound can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride .
Biochemical Pathways
The compound plays a crucial role in the chemical synthesis of peptides . It is involved in the formation of peptide bonds, a process that requires the activation of the carboxyl group of an amino acid and the protection of the amino group . The compound’s presence allows for the efficient synthesis of peptides, including ones of significant size and complexity .
Pharmacokinetics
It is known that the compound is rapidly removed by base . Piperidine is usually preferred for the removal of the compound as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .
Result of Action
The action of 2-butyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid results in the protection of the amino group during peptide synthesis . This protection allows for the efficient and accurate formation of peptide bonds, contributing to the synthesis of complex peptides .
Action Environment
The action of 2-butyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid is influenced by environmental factors such as pH and the presence of bases . The compound is stable under acidic conditions but is rapidly removed by bases . Therefore, the efficacy and stability of the compound can be controlled by adjusting the pH and the presence of bases in the environment .
properties
IUPAC Name |
2-butyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31NO4/c1-3-5-15-25(23(27)28,16-6-4-2)26-24(29)30-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22H,3-6,15-17H2,1-2H3,(H,26,29)(H,27,28) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFQORNJHCFWMHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CCCC)(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601211802 | |
Record name | 2-Butyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]norleucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601211802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
409.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
218926-48-8 | |
Record name | 2-Butyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]norleucine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=218926-48-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Butyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]norleucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601211802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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